Cas no 67828-58-4 (1-(2-Methyl-4-nitrophenyl)pyrrolidine)
67828-58-4 structure
Product Name:1-(2-Methyl-4-nitrophenyl)pyrrolidine
CAS No:67828-58-4
MF:C11H14N2O2
MW:206.241062641144
CID:58646
PubChem ID:105742
Update Time:2025-04-18
1-(2-Methyl-4-nitrophenyl)pyrrolidine Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-Methyl-4-nitrophenyl)pyrrolidine
- 5-Nitro-2-(1-pyrrolidinyl)toluene
- 2-Pyrrolidino-5-nitrotoluene
- AC1L2Z3W
- AC1Q1YLF
- CTK5C6751
- MolPort-002-910-996
- Oprea1_408225
- PubChem2397
- BS-29274
- CCG-44586
- NS00036211
- Pyrrolidine, 1-(2-methyl-4-nitrophenyl)-
- SR-01000473572-1
- 4-(N-Pyrrolidyl)-3-methylnitrobenzene
- CS-0204948
- DTXSID3070676
- SR-01000473572-2
- AKOS005148256
- FT-0655690
- EINECS 267-279-0
- SR-01000473572
- 67828-58-4
- GLYCERYL3-MERCAPTOPROPIONATE
- N-(2-Methyl-4-nitrophenyl)pyrrolidine
-
- Inchi： 1S/C11H14N2O2/c1-9-8-10(13(14)15)4-5-11(9)12-6-2-3-7-12/h4-5,8H,2-3,6-7H2,1H3
- InChI Key： GUZLPJVFYLEHSV-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=CC(=C(C)C=1)N1CCCC1)=O
Computed Properties
- Exact Mass: 206.10562
- Monoisotopic Mass: 206.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 49.1Ų
Experimental Properties
- PSA: 46.38
1-(2-Methyl-4-nitrophenyl)pyrrolidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M240705-100mg |
1-(2-Methyl-4-nitrophenyl)pyrrolidine |
67828-58-4 | 100mg |
$ 265.00 | 2022-06-04 | ||
| TRC | M240705-250mg |
1-(2-Methyl-4-nitrophenyl)pyrrolidine |
67828-58-4 | 250mg |
$ 555.00 | 2022-06-04 | ||
| TRC | M240705-500mg |
1-(2-Methyl-4-nitrophenyl)pyrrolidine |
67828-58-4 | 500mg |
$ 880.00 | 2022-06-04 | ||
| A2B Chem LLC | AH12496-1g |
1-(2-Methyl-4-nitrophenyl)pyrrolidine |
67828-58-4 | 98% | 1g |
$142.00 | 2024-04-19 | |
| A2B Chem LLC | AH12496-5g |
1-(2-Methyl-4-nitrophenyl)pyrrolidine |
67828-58-4 | 98% | 5g |
$402.00 | 2024-04-19 | |
| A2B Chem LLC | AH12496-10g |
1-(2-Methyl-4-nitrophenyl)pyrrolidine |
67828-58-4 | 98% | 10g |
$662.00 | 2024-04-19 | |
| A2B Chem LLC | AH12496-25g |
1-(2-Methyl-4-nitrophenyl)pyrrolidine |
67828-58-4 | 98% | 25g |
$1316.00 | 2024-04-19 | |
| 1PlusChem | 1P00FADS-5g |
1-(2-Methyl-4-nitrophenyl)pyrrolidine |
67828-58-4 | 98% | 5g |
$528.00 | 2025-02-27 | |
| 1PlusChem | 1P00FADS-10g |
1-(2-Methyl-4-nitrophenyl)pyrrolidine |
67828-58-4 | 98% | 10g |
$870.00 | 2025-02-27 | |
| 1PlusChem | 1P00FADS-1g |
1-(2-Methyl-4-nitrophenyl)pyrrolidine |
67828-58-4 | 98% | 1g |
$185.00 | 2025-02-27 |
1-(2-Methyl-4-nitrophenyl)pyrrolidine Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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